Urofollitropin
Catalog No.
S1528125
CAS No.
146479-72-3
M.F
C42H65N11O12S2
M. Wt
980.2 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
146479-72-3
Product Name
Urofollitropin
IUPAC Name
1-[19-amino-7-(2-amino-2-oxoethyl)-13-butan-2-yl-10-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
Molecular Formula
C42H65N11O12S2
Molecular Weight
980.2 g/mol
InChI
InChI=1S/C42H65N11O12S2/c1-6-21(4)33-40(63)52-34(22(5)54)41(64)49-28(16-31(44)56)37(60)50-29(19-67-66-18-25(43)35(58)47-27(38(61)51-33)15-23-9-11-24(55)12-10-23)42(65)53-13-7-8-30(53)39(62)48-26(14-20(2)3)36(59)46-17-32(45)57/h9-12,20-22,25-30,33-34,54-55H,6-8,13-19,43H2,1-5H3,(H2,44,56)(H2,45,57)(H,46,59)(H,47,58)(H,48,62)(H,49,64)(H,50,60)(H,51,61)(H,52,63)
InChI Key
ZDRRIRUAESZNIH-UHFFFAOYSA-N
SMILES
CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)C(C)O
Synonyms
Bravelle, Fertinex, Follicle Stimulating Hormone, Human Urine, Follicle-Stimulating Hormone, Human Urine, Follitrin, High Purity, Metrodin, Human FSH, Urinary, Metrodin, Metrodin High Purity, Metrodin HP, Neo Fertinorm, Urinary Human FSH, Urofollitropin
Canonical SMILES
CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)N)CC(=O)N)C(C)O
Description
The exact mass of the compound Urofollitropin is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Complex Mixtures - Biological Products - Menotropins. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> EU pediatric investigation plans. However, this does not mean our product can be used or applied in the same or a similar way.
XLogP3
-1.5
Sequence
CYXXNCPLG
Drug Indication
Treatment of hypogonadotrophic hypogonadism, Treatment of female infertility
ATC Code
G - Genito urinary system and sex hormones
G03 - Sex hormones and modulators of the genital system
G03G - Gonadotropins and other ovulation stimulants
G03GA - Gonadotropins
G03GA04 - Urofollitropin
G03 - Sex hormones and modulators of the genital system
G03G - Gonadotropins and other ovulation stimulants
G03GA - Gonadotropins
G03GA04 - Urofollitropin
Wikipedia
Urofollitropin
Use Classification
Human Drugs -> EU pediatric investigation plans
Dates
Modify: 2023-07-17
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